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Compound of Interest

Compound Name: (4-Methyl-furazan-3-yl)-acetic acid

Cat. No.: B101769 Get Quote

Disclaimer: This document provides guidance on the proper disposal of (4-Methyl-furazan-3-
yl)-acetic acid for research and laboratory purposes. It is essential to consult your institution's

Environmental Health and Safety (EHS) department for specific protocols and to comply with all

local, state, and federal regulations. This information is intended for technically qualified

individuals.

Immediate Safety and Handling Considerations
(4-Methyl-furazan-3-yl)-acetic acid and related furazan derivatives present potential health

and environmental hazards. Studies on similar furazan compounds have indicated potential

hepatic and intestinal toxicity.[1][2] Furthermore, thermal decomposition of furazan-based

materials can release toxic gases, including hydrogen cyanide (HCN) and oxides of nitrogen.[3]

[4] Due to the unknown toxicity of the neutralized form of (4-Methyl-furazan-3-yl)-acetic acid,

in-lab neutralization is not recommended. The primary and safest disposal method is to

manage it as hazardous waste through a licensed disposal facility.

Quantitative Data and Physical Properties
Proper handling and storage for disposal require an understanding of the compound's physical

properties.
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Property Value Source

CAS Number 15323-69-0 [5][6]

Molecular Formula C5H6N2O3 [5][6]

Molecular Weight 142.11 g/mol [5][6]

Melting Point 83-84 °C [5]

Boiling Point 295.4±32.0 °C (Predicted) [5]

Experimental Protocol for Waste Preparation and
Disposal
This protocol details the steps for preparing (4-Methyl-furazan-3-yl)-acetic acid waste for

collection by an approved hazardous waste disposal service.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves

(e.g., nitrile), and a lab coat.

A designated hazardous waste container that is chemically compatible, in good condition,

with a secure lid.

Hazardous waste labels as required by your institution.

A designated satellite accumulation area (SAA) for hazardous waste.

Procedure:

Waste Segregation:

Do not mix (4-Methyl-furazan-3-yl)-acetic acid waste with any other waste streams,

particularly incompatible materials such as strong oxidizing agents or bases.

Collect aqueous waste containing this compound separately from organic solvent waste.
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Containerizing the Waste:

If possible, keep the compound in its original container.

If transferring to a waste container, ensure the container is clean, dry, and chemically

compatible.

Do not fill the container to more than 90% capacity to allow for expansion.

Securely close the container lid.

Labeling:

As soon as the first waste is added, label the container with a hazardous waste tag.

Clearly write the full chemical name: "(4-Methyl-furazan-3-yl)-acetic acid".

Indicate the approximate concentration and quantity of the waste.

Include the date of accumulation and the name of the generating researcher or lab.

Storage:

Store the sealed and labeled waste container in a designated and secure satellite

accumulation area.

Ensure the storage area is well-ventilated.

Store incompatible waste types separately, using physical barriers or secondary

containment if necessary.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or equivalent

department to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste material.

Decontamination:
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Any lab equipment that comes into contact with (4-Methyl-furazan-3-yl)-acetic acid
should be thoroughly decontaminated.

Rinse contaminated glassware and equipment with a suitable solvent (e.g., ethanol or

acetone), and collect the rinsate as hazardous waste in the same container.

Disposal Decision Workflow
The following diagram illustrates the recommended decision-making process for the disposal of

(4-Methyl-furazan-3-yl)-acetic acid, emphasizing safety and regulatory compliance.
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Disposal Decision Workflow for (4-Methyl-furazan-3-yl)-acetic acid

Start: (4-Methyl-furazan-3-yl)-acetic acid waste generated

Assess Hazards:
- Furazan ring toxicity is a concern[1][2]

- Thermal decomposition can release toxic gases[3][4]
- Neutralization product toxicity is unknown

Is in-lab neutralization safe?

No - Potential for hazardous byproducts and unknown toxicity

No

Treat as Hazardous Waste

Prepare for Professional Disposal:
1. Segregate Waste

2. Use Compatible, Labeled Container
3. Store in Designated Area

Contact Environmental Health & Safety (EHS) for Pickup

End: Proper and Safe Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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